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Compound of Interest

Compound Name: 2-Chloro-4-cyanopyridine

Cat. No.: B057802

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-4-cyanopyridine is a pivotal chemical intermediate in the realms of pharmaceutical
and agrochemical research and development. Its unique molecular structure, featuring a
pyridine ring substituted with both a chloro and a cyano group, imparts a high degree of
reactivity, making it a versatile building block for the synthesis of a wide array of complex,
biologically active molecules. This guide provides an in-depth overview of its chemical
properties, synthesis, applications, and safety protocols, tailored for professionals in the
scientific community.

Core Physicochemical Properties

The fundamental properties of 2-Chloro-4-cyanopyridine are summarized below, providing a
critical resource for experimental design and execution.
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Property Value Citations

CAS Number 33252-30-1 [1][2]

Molecular Formula CeH3CIN2 [11[2][3]

Molecular Weight 138.55 g/mol [1112][3]
White to off-white or light

Appearance _ [31[4]
brown solid/powder

Melting Point 67-75 °C [3]

Boiling Point 104-106 °C at 15 mmHg [1][5]
Insoluble in water; soluble in

Solubility organic solvents like methanol [41[6]
and acetone.

Density ~1.314 g/cm3 [6]

Flash Point 102.2 °C [6]

- Stable under normal storage
Stability [6]

conditions.

Synthesis and Reactivity

2-Chloro-4-cyanopyridine is primarily synthesized from 4-cyanopyridine N-oxide. The process

involves a chlorination reaction that can be achieved through several methods. Its reactivity is

characterized by the active chlorine atom, which is susceptible to nucleophilic substitution, and

the cyano group, which can undergo various transformations. This dual reactivity makes it a

valuable precursor in organic synthesis.[6]

Synthetic Workflow

The general workflow for the synthesis of 2-Chloro-4-cyanopyridine from 4-cyanopyridine N-

oxide is depicted below. This process typically involves a chlorinating agent and subsequent

purification steps.
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General Synthesis Workflow for 2-Chloro-4-cyanopyridine

Start: 4-Cyanopyridine N-oxide

Chlorination Reaction
(e.g., with POCIs, PCls)

Extraction with Organic Solvent
(e.g., Chloroform, MTBE)

Purification
(e.g., Column Chromatography, Recrystallization)

@roduct: 2-Ch|oro-4-cyanopyriD

Click to download full resolution via product page

Caption: A diagram illustrating the key stages in the synthesis of 2-Chloro-4-cyanopyridine.

Experimental Protocols for Synthesis

Several detailed methodologies for the synthesis of 2-Chloro-4-cyanopyridine have been
reported. Below are summaries of established experimental protocols.

Method 1: Using Phosphorus Oxychloride and
Triethylamine[7]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b057802?utm_src=pdf-body-img
https://www.benchchem.com/product/b057802?utm_src=pdf-body
https://www.benchchem.com/product/b057802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reaction Setup: A reaction flask is charged with 4-cyanopyridine-N-oxide and 1,2-
dichloroethane.

Reagent Addition: Phosphorus oxychloride is added, and the system is cooled to -2+2°C.

Controlled Reaction: Triethylamine is added dropwise over 2 hours, followed by a 2-hour
incubation period.

Workup: The reaction mixture is concentrated, and water is added to precipitate the solid
product.

Isolation: The solid is collected by suction filtration and rinsed with water to yield 2-chloro-4-
cyanopyridine.

Method 2: High-Temperature Reaction with Phosphorus
Oxychloride[7]
e Initial Mixture: 4-cyanopyridine N-oxide is slurried in phosphorus oxychloride (POCIs).

Heating Protocol: The slurry is heated to 80°C for 5 hours until a clear solution forms, then
heated further to 100°C for 24 hours.

Quenching and pH Adjustment: After cooling, the mixture is slowly added to a pH 7 buffer,
maintaining the temperature at 15-35°C and the pH at 5-6 with the addition of NaOH.

Extraction and Purification: The product is extracted into methyl tert-butyl ether (MTBE),
treated with charcoal, filtered, and the solvent is switched to heptane to recover the product
by filtration.

Method 3: Reflux with Phosphorus Oxychloride and
Phosphorus Pentachloride[7]

o Reagent Combination: A mixture of 4-cyanopyridine N-oxide, phosphorus oxychloride, and
phosphorus pentachloride is prepared.

¢ Reaction Conditions: The mixture is refluxed at 120°-130°C for 6 hours and then stirred at
room temperature for 12 hours.
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o Workup: The reaction mixture is carefully poured into a mixture of ice and sodium/potassium
carbonate.

» Extraction and Purification: The product is extracted with chloroform, and the solvent is
removed. The residue is purified by column chromatography on silica gel to afford 2-chloro-
4-cyanopyridine.

Applications in Drug Discovery and Organic
Synthesis

2-Chloro-4-cyanopyridine is a crucial intermediate in the synthesis of various
pharmaceuticals and agrochemicals.[3] Its functional groups serve as reactive sites for
nucleophilic substitution and coupling reactions, enabling the construction of more complex
molecular architectures.[4]

Role in the Synthesis of Bioactive Molecules

This compound is instrumental in the development of anti-inflammatory and anti-cancer drugs.
[3] It serves as a foundational structure for creating molecules that can interact with specific
biological targets. For example, it is used in the synthesis of inhibitors for enzymes like matrix
metalloproteinase-13 (MMP-13), which is implicated in osteoarthritis, and Pim-1 kinase, a
target in cancer therapy.[5][7] It has also been used in the preparation of TRPA1 antagonists for
the treatment of pain and inflammatory diseases.[4]

The diagram below illustrates the role of 2-Chloro-4-cyanopyridine as a key intermediate in a
multi-step synthesis of a hypothetical bioactive molecule.
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Role of 2-Chloro-4-cyanopyridine in a Synthetic Pathway

2-Chloro-4-cyanopyridine
(Starting Material)

Nucleophilic Substitution
(Displacement of Chlorine)

Madification of Cyano Group
(e.g., Hydrolysis, Reduction)

Further Functionalization/

Coupling Reaction

Final Bioactive Molecule
(e.g., Kinase Inhibitor)
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Caption: Logical flow of a synthetic route starting from 2-Chloro-4-cyanopyridine.

Safety and Handling

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b057802?utm_src=pdf-body-img
https://www.benchchem.com/product/b057802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proper handling of 2-Chloro-4-cyanopyridine is essential due to its potential hazards. The
following table summarizes the key safety information.
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Description and

Hazard Type . Citations
Precautionary Measures
Harmful if swallowed, in
o contact with skin, or if inhaled.
Acute Toxicity [2][8]

Avoid ingestion, skin contact,

and inhalation of dust/vapor.

Skin and Eye Irritation

Causes skin and serious eye
irritation. Wear protective

gloves, clothing, and eye/face
protection. In case of contact,

rinse thoroughly with water.

[2](8]

Respiratory Irritation

May cause respiratory
irritation. Use only outdoors or
in a well-ventilated area. Avoid

breathing dust.

[1]

Avoid contact with skin and

eyes. Do not eat, drink, or

Handling smoke when using this [1109]
product. Wash hands
thoroughly after handling.
Keep container tightly closed
in a dry, cool, and well-
Storage [1109]

ventilated place. Store locked

up.

Incompatible Materials

Strong oxidizing agents, acids,

bases, and metals.

[1]9]

First Aid (Eyes)

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing

and seek medical attention.

[1]

First Aid (Skin)

Wash off with soap and plenty

of water. Seek medical

[1]
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attention if irritation persists.

Move person into fresh air. If
) ) ) not breathing, give artificial
First Aid (Inhalation) o [1]
respiration. Consult a

physician.

Rinse mouth with water. Never
give anything by mouth to an

First Aid (Ingestion) unconscious person. Call a [1]
poison center or doctor

immediately.

Conclusion

2-Chloro-4-cyanopyridine is a compound of significant interest to the chemical and
pharmaceutical industries. Its well-defined physicochemical properties, established synthetic
routes, and versatile reactivity make it an indispensable tool for the creation of novel molecules
with therapeutic and agrochemical potential. Adherence to strict safety protocols is paramount
when handling this compound to ensure the well-being of laboratory personnel and the integrity
of experimental outcomes. This guide serves as a foundational resource for researchers and
developers working with this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyanopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057802#2-chloro-4-cyanopyridine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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